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Compound of Interest

Compound Name: tert-Amylamine

Cat. No.: B128125

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point of tert-
amylamine, a crucial physicochemical property for its application in research and
pharmaceutical development. This document presents quantitative data in structured tables,
details experimental protocols for boiling point determination, and explores the underlying
principles governing this characteristic.

Physicochemical Properties of tert-Amylamine

tert-Amylamine, also known by its IUPAC name 2-methyl-2-butanamine, is a primary aliphatic
amine with significant utility as a solvent and an intermediate in organic synthesis. Its physical
properties are essential for handling, reaction control, and purification processes.
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Property Value Reference

IUPAC Name 2-methyl-2-butanamine N/A

Synonyms 1,1—Dimet-hylpropylamine, tert- o
Pentylamine

CAS Number 594-39-8 [1]

Molecular Formula CsHisN

Molecular Weight 87.16 g/mol

Boiling Point (at 760 mmHg) 77 °C [2]

Density 0.746 g/mL at 25 °C [2]

Flash Point -1°C [2]

Refractive Index 1.3996 (at 20 °C) [2]

The Influence of Molecular Structure on Boiling
Point: A Comparative Analysis of Pentylamine
Isomers

The boiling point of an amine is primarily determined by the strength of its intermolecular
forces, which include hydrogen bonding and van der Waals dispersion forces. The structure of
the molecule, particularly its branching, plays a critical role in dictating the extent of these
interactions.

Primary amines, such as tert-amylamine and its isomers, can engage in hydrogen bonding
through their -NHz group. However, the degree of steric hindrance around this group and the
overall molecular shape affect the efficiency of these bonds and the strength of London
dispersion forces.

Below is a comparison of the boiling points of various primary pentylamine isomers:
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Isomer Structure Boiling Point (°C)
n-Pentylamine CH3(CHz)aNH:2 104-105
Isopentylamine (CH3)2CH(CH2)2NH:z 95-97[1][2][3]
Neopentylamine (CHs3)3CCH2NH:2 80-83[4][5][6]
sec-Pentylamine CH3sCH2CH2CH(NH2)CHs 92.7
tert-Amylamine CH3CH2C(CHs)2NH:2 77[2]

Analysis:

¢ n-Pentylamine, with its linear structure, has the largest surface area among the isomers,
leading to the strongest van der Waals forces and the most effective hydrogen bonding,
resulting in the highest boiling point.

e As branching increases, the molecule becomes more compact and spherical. This reduces
the surface area available for intermolecular contact, weakening the van der Waals forces.

 Isopentylamine and sec-Pentylamine show intermediate boiling points, reflecting a moderate
degree of branching.

» Neopentylamine has a highly branched structure, but the amino group is at the end of a short
chain, allowing for somewhat effective hydrogen bonding.

» tert-Amylamine, being a tertiary-structured primary amine, exhibits the most significant
steric hindrance around the amino group. This severely impedes intermolecular hydrogen
bonding. Furthermore, its highly compact, quasi-spherical shape minimizes surface area,
leading to the weakest van der Waals forces and, consequently, the lowest boiling point
among the primary pentylamine isomers.

The following diagram illustrates the relationship between the molecular structure of
pentylamine isomers and their boiling points.
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Influence of Molecular Structure on Boiling Point of Pentylamine Isomers
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Caption: Molecular structure's effect on pentylamine boiling points.

Experimental Determination of Boiling Point

The boiling point of a volatile liquid like tert-amylamine can be accurately determined using
several standard laboratory techniques. The choice of method often depends on the quantity of

the substance available.

Thiele Tube Method (Micro Method)

This method is suitable for small sample volumes.

Protocol:
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e Preparation: A small amount of tert-amylamine (a few drops) is placed in a small test tube
(Durham tube). A capillary tube, sealed at one end, is inverted and placed inside the test
tube containing the liquid.

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-
boiling point liquid (e.g., mineral oil or silicone oil).

e Heating: The side arm of the Thiele tube is gently heated. The design of the tube allows for
even heat distribution through convection currents.

o Observation: As the temperature rises, air trapped in the capillary tube will be expelled, and
eventually, a steady stream of bubbles will emerge from the open end of the capillary tube as
the tert-amylamine boils.

» Boiling Point Determination: The heat source is removed, and the apparatus is allowed to
cool slowly. The boiling point is the temperature at which the vapor pressure of the tert-
amylamine equals the atmospheric pressure, which is indicated by the point when the
bubbling stops and the liquid just begins to be drawn back into the capillary tube.

o Record Pressure: The atmospheric pressure in the laboratory should be recorded at the time
of the experiment, as the boiling point is pressure-dependent.

Distillation Method (Macro Method)

For larger quantities, a simple distillation provides an accurate boiling point measurement.
Protocol:

o Apparatus Setup: A distillation flask is charged with a sample of tert-amylamine (at least 5-
10 mL) and a few boiling chips or a magnetic stir bar to ensure smooth boiling. The flask is
connected to a condenser, and a thermometer is positioned so that the top of the bulb is
level with the side arm leading to the condenser.

o Heating: The distillation flask is heated gently.
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e Equilibrium: As the liquid boils, the vapor rises and surrounds the thermometer bulb. The
temperature will stabilize when the vapor is in thermal equilibrium with the condensing liquid
on the thermometer bulb.

» Boiling Point Reading: The stable temperature observed during the distillation of the bulk of
the liquid is recorded as the boiling point. This temperature represents the point at which the
vapor pressure of the tert-amylamine is equal to the external pressure.

e Record Pressure: As with the Thiele tube method, the ambient atmospheric pressure must
be recorded.

The following diagram outlines a general workflow for the experimental determination of a
boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Amylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128125#tert-amylamine-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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